Cas no 59402-51-6 (Isoxazole, 4-ethenyl-3,5-dimethyl-)
59402-51-6 structure
Product Name:Isoxazole, 4-ethenyl-3,5-dimethyl-
Isoxazole, 4-ethenyl-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 4-ethenyl-3,5-dimethyl-
- 4-ethenyl-3,5-dimethyl-1,2-oxazole
- RYIHZFZTDJNDGM-UHFFFAOYSA-N
- SCHEMBL11776593
- DTXSID50358689
- FT-0758501
- AKOS006275570
- 59402-51-6
- EN300-388651
- 3,5-dimethyl-4-vinylisoxazole
-
- Inchi: 1S/C7H9NO/c1-4-7-5(2)8-9-6(7)3/h4H,1H2,2-3H3
- InChI Key: RYIHZFZTDJNDGM-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C=C)C(C)=N1
Computed Properties
- Exact Mass: 123.06847
- Monoisotopic Mass: 123.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Isoxazole, 4-ethenyl-3,5-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1337855-50mg |
3,5-Dimethyl-4-vinylisoxazole |
59402-51-6 | 98% | 50mg |
¥32724.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1337855-100mg |
3,5-Dimethyl-4-vinylisoxazole |
59402-51-6 | 98% | 100mg |
¥27405.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1337855-250mg |
3,5-Dimethyl-4-vinylisoxazole |
59402-51-6 | 98% | 250mg |
¥31075.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1337855-500mg |
3,5-Dimethyl-4-vinylisoxazole |
59402-51-6 | 98% | 500mg |
¥34896.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1337855-1g |
3,5-Dimethyl-4-vinylisoxazole |
59402-51-6 | 98% | 1g |
¥33742.00 | 2024-05-07 | |
| Enamine | EN300-388651-0.05g |
4-ethenyl-3,5-dimethyl-1,2-oxazole |
59402-51-6 | 95% | 0.05g |
$200.0 | 2023-05-31 | |
| Enamine | EN300-388651-0.1g |
4-ethenyl-3,5-dimethyl-1,2-oxazole |
59402-51-6 | 95% | 0.1g |
$298.0 | 2023-05-31 | |
| Enamine | EN300-388651-0.25g |
4-ethenyl-3,5-dimethyl-1,2-oxazole |
59402-51-6 | 95% | 0.25g |
$425.0 | 2023-05-31 | |
| Enamine | EN300-388651-0.5g |
4-ethenyl-3,5-dimethyl-1,2-oxazole |
59402-51-6 | 95% | 0.5g |
$668.0 | 2023-05-31 | |
| Enamine | EN300-388651-1.0g |
4-ethenyl-3,5-dimethyl-1,2-oxazole |
59402-51-6 | 95% | 1g |
$857.0 | 2023-05-31 |
Isoxazole, 4-ethenyl-3,5-dimethyl- Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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